Cas no 2248272-77-5 (Methyl 4-(ethylamino)quinazoline-7-carboxylate)

• Product Name: Methyl 4-(ethylamino)quinazoline-7-carboxylate
• CAS No: 2248272-77-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6058606
• PubChem ID: 137938586
• Update Time: 2025-06-30

Methyl 4-(ethylamino)quinazoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(ethylamino)quinazoline-7-carboxylate
• EN300-6510151
• 2248272-77-5

• Inchi： 1S/C12H13N3O2/c1-3-13-11-9-5-4-8(12(16)17-2)6-10(9)14-7-15-11/h4-7H,3H2,1-2H3,(H,13,14,15)
• InChI Key： RWCYUVTXIORTIZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(N=CN=C2C=1)NCC)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.1Ų

Additional information on Methyl 4-(ethylamino)quinazoline-7-carboxylate

Methyl 4-(ethylamino)quinazoline-7-carboxylate (CAS No. 2248272-77-5): A Comprehensive Overview

Methyl 4-(ethylamino)quinazoline-7-carboxylate, identified by its CAS number 2248272-77-5, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural properties and potential applications in drug development. The quinazoline core is a well-known scaffold in medicinal chemistry, often utilized in the design of bioactive molecules. The presence of an ethylamino group and a carboxylate moiety further enhances its pharmacological relevance, making it a subject of extensive research.

The compound's structure consists of a fused bicyclic system, which is characteristic of quinazoline derivatives. This system imparts unique electronic and steric properties that can influence its interactions with biological targets. Specifically, the ethylamino substituent at the 4-position introduces a basic nitrogen, which can participate in hydrogen bonding or coordinate with metal ions, depending on the context. The carboxylate group at the 7-position provides an acidic functionality, allowing for potential interactions with amino groups in proteins or other biomolecules.

In recent years, quinazoline derivatives have been extensively studied for their potential as antimicrobial, anticancer, and anti-inflammatory agents. The specific modifications present in Methyl 4-(ethylamino)quinazoline-7-carboxylate make it a promising candidate for further exploration in these areas. For instance, studies have shown that quinazoline-based compounds can inhibit the activity of certain kinases, which are enzymes involved in cell signaling pathways. The ethylamino group may play a crucial role in modulating the binding affinity to these kinases, thereby affecting downstream signaling events.

One of the most compelling aspects of Methyl 4-(ethylamino)quinazoline-7-carboxylate is its versatility in chemical modification. The presence of both the carboxylate and amine functionalities allows for further derivatization, enabling the synthesis of libraries of analogs with tailored properties. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying novel drug candidates. Researchers have leveraged this property to develop compounds with enhanced solubility, improved bioavailability, or increased selectivity for specific biological targets.

The synthesis of Methyl 4-(ethylamino)quinazoline-7-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzene derivatives and urea or thiourea derivatives, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings and applications.

In the realm of computational chemistry, Methyl 4-(ethylamino)quinazoline-7-carboxylate has been subjected to detailed molecular modeling studies. These studies aim to elucidate its interactions with biological targets at an atomic level. By using techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict binding affinities, identify key interaction sites, and design optimized analogs. Such computational approaches are increasingly integral to modern drug discovery pipelines, complementing experimental efforts and accelerating the development of new therapeutics.

The pharmacological profile of Methyl 4-(ethylamino)quinazoline-7-carboxylate is currently under investigation in several academic and industrial settings. Preclinical studies have demonstrated its potential efficacy against various disease models, including those relevant to cancer and inflammation. The compound's ability to modulate kinase activity has been particularly highlighted in vitro experiments conducted using cell lines derived from different cancer types. These findings suggest that further clinical development could yield novel treatments for patients suffering from these conditions.

The safety profile of Methyl 4-(ethylamino)quinazoline-7-carboxylate is another critical aspect that has been addressed in recent research efforts. Toxicological studies have been performed to assess its acute and chronic effects on laboratory animals. Preliminary results indicate that the compound exhibits moderate toxicity at high doses but remains relatively well-tolerated at therapeutic levels. Understanding these safety parameters is essential for advancing towards clinical trials and ensuring patient safety if the compound progresses into human use.

The future prospects for Methyl 4-(ethylamino)quinazoline-7-carboxylate are promising given its unique structural features and biological potential. Ongoing research aims to explore new synthetic routes that could improve yield and reduce costs associated with production. Additionally, efforts are underway to identify novel applications beyond traditional pharmaceutical uses, such as in agrochemicals or materials science. The adaptability of this molecule makes it a valuable building block for innovative chemical discoveries.